Cas no 1309981-45-0 (3-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 3-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1309981-45-0
• MF: C₁₇H₂₀BNO₃
• MW: 297.156604766846
• MDL: MFCD11617852
• CID: 1032523
• Update Time: 2025-06-10

3-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 5-Phenoxypyridine-3-boronic acid pinacol ester
• 5-Phenoxy-3-pyridyl boronic acid pinacol ester
• A-9257

• MDL： MFCD11617852
• Inchi： 1S/C17H20BNO3/c1-16(2)17(3,4)22-18(21-16)13-10-15(12-19-11-13)20-14-8-6-5-7-9-14/h5-12H,1-4H3
• InChI Key： ILWVNBOVBBBNEL-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(C=2)OC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 297.15400
• Monoisotopic Mass: 297.1536237 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 297.2
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.58000
• LogP: 3.17310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 3-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1309981-45-0)

3-Phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, identified by its CAS number 1309981-45-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of a phenoxy group and a boronic ester moiety at the 5-position of the pyridine ring endows it with unique reactivity and potential applications in medicinal chemistry.

The boronic ester functionality in 3-phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is particularly noteworthy, as it facilitates cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is a cornerstone in modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl or vinyl halides and boronic acids or esters. The stability and versatility of this boronic ester make it an invaluable intermediate in constructing complex molecular architectures.

The phenoxy group appended to the pyridine ring introduces additional pharmacophoric elements that can modulate the compound's biological activity. Phenoxy-substituted compounds are widely recognized for their role in drug development, often serving as key structural motifs in agrochemicals and pharmaceuticals. The combination of the pyridine core with the phenoxy and boronic ester groups in 3-phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine suggests potential applications in the design of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of boronic acid derivatives in drug discovery. The ability to efficiently incorporate boronic acid functionalities into drug candidates has opened new avenues for developing targeted therapies. For instance, boron-containing compounds have been explored in the treatment of various diseases, including cancer and inflammatory disorders. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group in this compound enhances its stability under various reaction conditions while maintaining reactivity suitable for cross-coupling processes.

The synthesis of 3-phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the boronic ester group typically involves halogenation followed by reaction with a lithium or Grignard reagent to form the corresponding organoboron compound. Subsequent esterification yields the desired product. This synthetic route underscores the compound's complexity and highlights its significance as a building block in advanced chemical synthesis.

In the realm of drug discovery, 3-phenoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has been explored as a precursor for more complex molecules. Its pyridine core can serve as a scaffold for further functionalization via palladium-catalyzed reactions. For example, Suzuki-Miyaura cross-coupling has been utilized to attach various aryl or heteroaryl groups to the boronic ester moiety. This strategy allows for rapid diversification of molecular structures while maintaining core pharmacophoric elements.

One particularly exciting application of this compound is in the development of targeted therapeutics. Pyridine-based molecules are frequently employed as kinase inhibitors due to their ability to interact with specific enzymatic targets. By incorporating a phenoxy group and a boronic ester, 3-phenoxy-5-(4,4， 5， 5-tetramethyl-l， 3， 2-dioxaborolan-l， 2-yI)pyridine could serve as a precursor for kinase inhibitors that exhibit high selectivity and potency. Recent studies have demonstrated that such inhibitors can modulate signaling pathways involved in cancer progression.

The role of boron-containing compounds in medicinal chemistry has also been extended to imaging agents and diagnostic tools. Boron neutron capture therapy (BNCT) is an emerging therapeutic modality that relies on boron-rich compounds to selectively target cancer cells upon irradiation with neutrons. While further research is needed to fully explore this potential, 3-phenoxy-l-(4， 4， 5， 5-tetramethyl-l， 3， 2-dioxaborolan-l，l-yI)pyridine could be investigated as a precursor for BNCT agents or other imaging contrast agents.

In conclusion, l-phenoxy-l-(l，l)-phenoxypyrrole (CAS No.l30998l-l45-o) represents an intriguing compound with broad applications across pharmaceutical chemistry and synthetic biology。 Its unique structural features—comprising a pyridine core、a phenoxy group、and a tetrahydrofuran-boronic ester moiety—make it an excellent candidate for further exploration。 As research continues to uncover new synthetic methodologies and biological activities, l-phenoxy-l-(l)-phenoxypyrrole will undoubtedly play an important role in advancing drug discovery efforts worldwide。